Cas no 6628-18-8 (2,5-Dithiahexane)

• Product Name: 2,5-Dithiahexane
• CAS No: 6628-18-8
• MF: C₄H₁₀S₂
• MW: 122.252198696136
• CID: 863394
• PubChem ID: 23110
• Update Time: 2025-04-19

2,5-Dithiahexane Chemical and Physical Properties

Names and Identifiers

• 2,5-Dithiahexane
• 1,2-bis(methylsulfanyl)ethane
• Ethylenebis(methyl sulfide)
• 1,2-Bis(methylmercapto)ethane
• 1,2-Bis(methylthio)ethane
• CH3SCH2CH2SCH3

• Inchi： 1S/C4H10S2/c1-5-3-4-6-2/h3-4H2,1-2H3
• InChI Key： UJTDKNZVLGVLFT-UHFFFAOYSA-N
• SMILES： S(C)CCSC

Computed Properties

• Exact Mass: 122.0225
• Monoisotopic Mass: 122.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.0440
• Melting Point: -101.52°C (estimate)
• Boiling Point: 178.5°C
• Refractive Index: 1.5290
• PSA: 0
• LogP: 1.71240
• FEMA: 4298 | 2,5-DITHIAHEXANE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers